Cas no 1004193-01-4 (1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1004193-01-4
• MF: C₁₁H₈Cl₂N₂O₃
• MW: 287.09882068634
• MDL: MFCD04967888
• CID: 3058378
• PubChem ID: 7017299
• Update Time: 2025-11-02

1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dichloro-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• AKOS B016830
• ART-CHEM-BB B016830
• 1-(2,3-DICHLORO-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
• 1-[(2,3-dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• 1-((2,3-Dichlorophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• AKOS000306472
• BBL039319
• 1-((2,3-Dichlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• STK313317
• 1-[(2,3-dichlorophenoxy)methyl]pyrazole-3-carboxylic Acid
• MFCD04967888
• CS-0268657
• 1004193-01-4
• 1-(2,3-DICHLOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• DTXSID401181192
• EN300-83675

• MDL： MFCD04967888
• Inchi： 1S/C11H8Cl2N2O3/c12-7-2-1-3-9(10(7)13)18-6-15-5-4-8(14-15)11(16)17/h1-5H,6H2,(H,16,17)
• InChI Key： FEUKMTTXQLBZAM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCN1C=CC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 285.991197g/mol
• Monoisotopic Mass: 285.991197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 287.1g/mol
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Guide to 1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-01-4)

1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-01-4) is a specialized pyrazole carboxylic acid derivative with significant potential in agrochemical and pharmaceutical research. This compound features a unique molecular structure combining a dichlorophenoxy moiety with a pyrazole carboxylic acid backbone, making it particularly interesting for modern chemical applications.

The growing interest in heterocyclic compounds like 1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid stems from their versatility in creating novel bioactive molecules. Researchers are actively exploring its potential as a building block for crop protection agents and pharmaceutical intermediates, especially in light of increasing demand for sustainable agricultural solutions and targeted drug development.

From a chemical perspective, this compound exhibits several noteworthy characteristics. The presence of both chlorine substituents and the carboxylic acid group provides multiple sites for chemical modification, enabling the creation of diverse derivatives. Recent studies suggest potential applications in developing enzyme inhibitors, particularly for targets relevant to plant disease management and metabolic disorders.

The synthesis of 1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC and NMR spectroscopy are crucial for characterizing this compound, as purity is essential for research applications. The compound's stability profile makes it suitable for various experimental conditions encountered in modern laboratories.

In the context of current research trends, this compound aligns with several important scientific directions. The pyrazole core is receiving increased attention in medicinal chemistry due to its prevalence in approved drugs. Similarly, the dichlorophenoxy component shows relevance in developing new agrochemicals with improved environmental profiles. These factors contribute to the growing commercial interest in CAS 1004193-01-4 as a valuable research chemical.

From a market perspective, the demand for specialized heterocyclic building blocks like 1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid continues to rise. Pharmaceutical and agrochemical companies are actively seeking novel chemical entities to address challenges in drug resistance and crop protection. This compound's unique structure positions it as a potential candidate for addressing these industry needs.

Quality control measures for 1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid typically involve rigorous analytical testing to ensure consistency between batches. Researchers should verify critical parameters including melting point, spectral purity, and residual solvent content when sourcing this material. Proper storage conditions (typically cool and dry environments) help maintain the compound's stability over extended periods.

The future research directions for this compound may include exploration of its biological activity spectrum and optimization of its physicochemical properties through structural modifications. With increasing emphasis on green chemistry principles, researchers are also investigating more sustainable synthetic routes to produce this and related pyrazole derivatives.

For laboratories working with 1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid, proper handling procedures should be followed according to general laboratory safety protocols. While not classified as hazardous under standard conditions, appropriate personal protective equipment should be used when handling any chemical substances in research settings.

The intellectual property landscape surrounding pyrazole carboxylic acid derivatives continues to evolve, with numerous patents filed for related structures. Researchers considering commercial applications of CAS 1004193-01-4 should conduct thorough patent searches to ensure freedom to operate in their intended applications.

In summary, 1-(2,3-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid represents an important research chemical with diverse potential applications. Its unique structural features and growing relevance in multiple research fields make it a compound worth watching in coming years. As scientific understanding of heterocyclic compounds advances, the applications for this specific molecule may expand into new and unexpected areas of chemistry and biology.